Cas no 114995-15-2 (MANGANESE PEROXIDASE)

• Product Name: MANGANESE PEROXIDASE
• CAS No: 114995-15-2
• CID: 171891
• Update Time: 2025-05-23

MANGANESE PEROXIDASE Chemical and Physical Properties

Names and Identifiers

• Peroxidase, manganese
• MANGANESE PEROXIDASE POWDER COLOUR LIGHT BROWN LARGER THAN 20 U G
• MANGANESE PEROXIDASE >20 U
• Manganese-dependent lignin peroxidase
• MnP
• Manganese peroxidase from white-rot fungus (Phanerochaete chrysosporium)
• Manganese Peroxidase from Nematoloma frowardii
• Manganese-dependent lignin peroxidase, MnP, Peroxidase, manganese
• colourlightbrownlargerthan20ug
• MANGANESE PEROXIDASE >20 U/G*
• Native Nematoloma frowardii Manganese Peroxidase
• Native White-rot fungus (Phaner ochaete chrysosporium) Manganese peroxidase
• MANGANESE PEROXIDASE

• MDL： MFCD03792385

MANGANESE PEROXIDASE Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• FLUKA BRAND F CODES：10-21
• Storage Condition：−20°C

Additional information on MANGANESE PEROXIDASE

MANGANESE PEROXIDASE: A Comprehensive Overview

MANGANESE PEROXIDASE, with the CAS number 114995-15-2, is a fascinating enzyme that has garnered significant attention in the scientific community due to its unique properties and wide-ranging applications. This enzyme, also referred to as MnP, plays a crucial role in various biological processes, particularly in the breakdown of organic compounds and the detoxification of harmful substances. Recent advancements in biochemistry and molecular biology have shed new light on its structure, function, and potential uses in industries such as bioremediation, pharmaceuticals, and environmental science.

The enzyme MANGANESE PEROXIDASE is characterized by its ability to catalyze the oxidation of various substrates using hydrogen peroxide as a co-substrate. This reaction is essential for breaking down complex organic molecules, making it invaluable in both natural and industrial settings. Researchers have discovered that MnP exhibits high substrate specificity, which makes it highly efficient in targeting specific compounds. For instance, studies have shown that it can effectively degrade lignin, a major component of plant biomass, which has significant implications for biofuel production.

One of the most intriguing aspects of MANGANESE PEROXIDASE is its structural composition. The enzyme contains a unique active site that incorporates manganese ions, which are critical for its catalytic activity. Recent X-ray crystallography studies have provided detailed insights into the three-dimensional structure of MnP, revealing how the manganese ions are arranged and how they interact with the substrate. This structural knowledge has been instrumental in understanding the enzyme's mechanism of action and has paved the way for potential modifications to enhance its efficiency.

In terms of applications, MANGANESE PEROXIDASE has shown immense potential in environmental bioremediation. Its ability to degrade recalcitrant pollutants such as polycyclic aromatic hydrocarbons (PAHs) and dyes makes it a promising candidate for cleaning up contaminated sites. For example, a study published in 2023 demonstrated that MnP could effectively break down PAHs in soil samples, significantly reducing their toxicity levels. This highlights its role as a sustainable solution for addressing environmental pollution.

Beyond environmental applications, MANGANESE PEROXIDASE has also found uses in the pharmaceutical industry. Researchers are exploring its potential as a catalyst in drug synthesis, where it can facilitate the production of complex molecules with high precision. Additionally, its antioxidant properties make it a candidate for use in nutraceuticals and cosmeceuticals, where it can help combat oxidative stress and promote overall health.

The latest research on MANGANESE PEROXIDASE has also focused on improving its stability and activity through genetic engineering techniques. Scientists have successfully engineered variants of MnP that exhibit enhanced thermal stability and substrate affinity, making them more suitable for industrial applications. These advancements underscore the enzyme's adaptability and its potential for further optimization to meet diverse needs.

In conclusion, MANGANESE PEROXIDASE, with its unique catalytic properties and versatile applications, continues to be a focal point of scientific research. From environmental remediation to drug synthesis, this enzyme offers numerous opportunities for innovation across various industries. As researchers delve deeper into its structure and function, we can expect even more groundbreaking discoveries that will further enhance our understanding and utilization of this remarkable enzyme.